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Introduction
Cyanine 3 (Cy3) is a bright, orange-fluorescent dye widely used for labeling biomolecules,

including proteins and nucleic acids.[1] Its robust photostability, pH insensitivity (pH 4-10), and

high fluorescence intensity make it an excellent choice for various immunodetection and

imaging applications.[2][3][4] Cy3-labeled antibodies are instrumental in techniques such as

immunofluorescence, immunohistochemistry, flow cytometry, ELISA, and Western blotting.[1][5]

[6][7]

This document provides a detailed protocol for the covalent labeling of antibodies with an

amine-reactive Cy3 diacid(diso3) N-hydroxysuccinimidyl (NHS) ester. The NHS ester forms a

stable, covalent amide bond by reacting with primary amines, primarily the ε-amino groups of

lysine residues on the antibody.[4][8]

Principle of the Method
The labeling process is a straightforward chemical conjugation. The antibody, in an amine-free

buffer at a slightly alkaline pH, is incubated with the Cy3 NHS ester. The NHS ester group

reacts with primary amines on the antibody surface, forming a stable amide linkage and

releasing N-hydroxysuccinimide as a byproduct. Following the reaction, unreacted, free dye is

removed through size-exclusion chromatography or dialysis to yield a purified, fluorescently

labeled antibody conjugate.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b3067758?utm_src=pdf-interest
https://lifetein.com/blog/cy3-fluorescent-labeling/
https://zellbio.eu/product/cy3%E2%80%90nhs-ester/
https://prod-vector-labs-wordpress-media.s3.amazonaws.com/productattachments/datasheets/FP-1301.pdf
https://vectorlabs.com/products/cy3-nhs-ester/
https://lifetein.com/blog/cy3-fluorescent-labeling/
https://www.alfa-chemistry.com/resources/a-comprehensive-guide-to-cyanine-3-properties-binding-mechanisms-and-applications.html
https://www.assaygenie.com/blog/cy3-wavelength
https://www.assaygenie.com/content/BN%20Technical%20Manuals/BN01053.pdf
https://www.benchchem.com/product/b3067758?utm_src=pdf-body
https://vectorlabs.com/products/cy3-nhs-ester/
https://www.aatbio.com/products/cyanine-3-monosuccinimidyl-ester-cy3-nhs-ester
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3067758?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Covalent bond formation between Cy3 NHS ester and an antibody.

Quantitative Data and Specifications
Proper characterization of the fluorescent dye and the final conjugate is critical for reproducible

results. The key parameters are summarized below.

Parameter Value Reference

Cy3 Dye Properties

Excitation Maximum (λex) ~550-555 nm [1][3][5][8]

Emission Maximum (λem) ~570-572 nm [1][3][5][8]

Molar Extinction Coefficient (ε) 150,000 M⁻¹cm⁻¹ [3]

Antibody Labeling Parameters

Recommended Reaction pH 8.5 - 9.0 [8][9]

Target Degree of Labeling

(DOL)

2 - 10 moles of dye per mole of

antibody
[10]

Common Antibody Properties

(IgG)

Approximate Molecular Weight 150,000 Da

Molar Extinction Coefficient (ε)

at 280 nm
210,000 M⁻¹cm⁻¹

Experimental Protocols
This section details the necessary steps for preparing the antibody, performing the conjugation

reaction, purifying the conjugate, and calculating the final degree of labeling.

Caption: Workflow for covalent antibody labeling with Cy3 dye.

Materials and Reagents
Purified Antibody (1-10 mg/mL)
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Cy3 Diacid(diso3) NHS Ester

Anhydrous Dimethylsulfoxide (DMSO) or Dimethylformamide (DMF)

Reaction Buffer: 0.1 M Sodium Bicarbonate buffer, pH 8.5-9.0

Purification/Storage Buffer: Phosphate-Buffered Saline (PBS), pH 7.4

Spin Desalting Columns or Size-Exclusion Chromatography (SEC) system

UV-Vis Spectrophotometer and quartz cuvettes

Step 1: Antibody Preparation
This step is critical to remove any interfering substances.

The antibody must be in a buffer free of primary amines (e.g., Tris or glycine) and ammonium

salts, as these will compete with the antibody for reaction with the Cy3 NHS ester.[7]

If the antibody buffer contains such components, perform a buffer exchange into the

Reaction Buffer (0.1 M Sodium Bicarbonate, pH 8.5-9.0). This can be achieved through

dialysis, spin columns, or tangential flow filtration.

The ideal antibody concentration is between 2-10 mg/mL.

Step 2: Dye Preparation
Allow the vial of Cy3 NHS ester to equilibrate to room temperature before opening to prevent

moisture condensation.

Just before use, prepare a stock solution of the dye by dissolving it in anhydrous DMSO or

DMF.[7] For example, dissolve 1 mg of Cy3 NHS ester in 50-100 µL of DMSO.

Vortex briefly to ensure the dye is fully dissolved. The solution should be used immediately.

Step 3: Conjugation Reaction
Determine the desired molar ratio of dye to antibody for the reaction. A molar excess of 10-

20 fold of dye over antibody is a common starting point. The optimal ratio may need to be
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determined empirically.[9]

Slowly add the calculated amount of Cy3 stock solution to the antibody solution while gently

vortexing.

Incubate the reaction mixture for 1 hour at room temperature in the dark, with gentle mixing

(e.g., on a rotator).[7] Longer incubation times are generally not harmful.[11]

Step 4: Purification of Labeled Antibody
Purification is essential to remove any non-conjugated, free Cy3 dye, which would interfere with

subsequent applications and DOL calculations.[12][13]

Prepare a spin desalting column or an SEC column by equilibrating it with your desired

storage buffer (e.g., PBS).

Load the entire reaction mixture onto the column.

Separate the labeled antibody from the free dye according to the manufacturer's protocol.

The labeled antibody, being much larger, will elute first.[14]

Collect the colored fraction corresponding to the Cy3-labeled antibody. The free dye will be

retained longer on the column.

Characterization: Calculating the Degree of Labeling
(DOL)
The DOL, or the average number of dye molecules conjugated to each antibody molecule,

must be determined to ensure quality and consistency.[13][15]

Spectrophotometric Measurement
Measure the absorbance of the purified Cy3-labeled antibody solution at 280 nm (A₂₈₀) and

at the absorbance maximum of Cy3, ~552 nm (Aₘₐₓ).

If the absorbance is too high (>2.0), dilute the sample with storage buffer and record the

dilution factor.[12][13]
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Calculation Formula
The DOL can be calculated using the following equation:

1. Calculate the concentration of the antibody:

Antibody Conc. (M) = [A₂₈₀ - (Aₘₐₓ × CF₂₈₀)] / ε_protein

A₂₈₀: Absorbance of the conjugate at 280 nm.

Aₘₐₓ: Absorbance of the conjugate at ~552 nm.

CF₂₈₀: Correction factor for the dye's absorbance at 280 nm (A₂₈₀ of dye / Aₘₐₓ of dye).

For Cy3, this is approximately 0.08.

ε_protein: Molar extinction coefficient of the antibody at 280 nm (for IgG, ~210,000

M⁻¹cm⁻¹).

2. Calculate the concentration of the dye:

Dye Conc. (M) = Aₘₐₓ / ε_dye

ε_dye: Molar extinction coefficient of Cy3 at its Aₘₐₓ (150,000 M⁻¹cm⁻¹).

3. Calculate the Degree of Labeling (DOL):

DOL = Dye Conc. (M) / Antibody Conc. (M)

An optimal DOL for antibodies is typically between 2 and 10.[10] Over-labeling can lead to

fluorescence quenching and potential loss of antibody function, while under-labeling results in a

weak signal.[10][13]

Storage
Store the purified Cy3-labeled antibody at 4°C, protected from light. For long-term storage, add

a cryoprotectant like 50% glycerol and store at -20°C.[11] Avoid repeated freeze-thaw cycles.

Applications
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Cy3-labeled antibodies are versatile tools for a wide range of biological research and

diagnostic applications:

Fluorescence Microscopy: Used for visualizing cellular structures, protein localization, and

molecular interactions.[6]

Immunohistochemistry (IHC) & Immunocytochemistry (ICC): Enables the detection and

analysis of proteins in tissue and cell samples.[5][6]

Flow Cytometry: Used to analyze and sort cells based on the expression of specific surface

or intracellular proteins.[1]

ELISA and other Immunoassays: Employed to enhance the sensitivity and specificity of

detection.[5]

Western Blotting: Provides a fluorescent alternative to traditional chemiluminescent or

colorimetric detection methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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